3-(Azepan-1-ylmethyl)-6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H21N5S
• Molecular Weight: 327.4 g/mol
• SMILES: CC1=CC=CC=C1C2=NN3C(=NN=C3S2)CN4CCCCCC4
• InChI: InChI=1S/C17H21N5S/c1-13-8-4-5-9-14(13)16-20-22-15(18-19-17(22)23-16)12-21-10-6-2-3-7-11-21/h4-5,8-9H,2-3,6-7,10-12H2,1H3
• InChIKey: AUYIAKVKOPYLEF-UHFFFAOYSA-N

3-(Azepan-1-ylmethyl)-6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole – Procurement-Ready Chemical Profile for Screening & Medicinal Chemistry

3-(Azepan-1-ylmethyl)-6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (ChemBridge ID 9222096) is a drug-like small molecule belonging to the triazolo[3,4-b][1,3,4]thiadiazole class, a privileged scaffold linked to antimicrobial, anti-inflammatory and urease-inhibitory activities [1]. The compound features an azepane moiety attached via a methylene bridge at position 3 and a 2-methylphenyl substituent at position 6, yielding a molecular formula of C₁₇H₂₁N₅S (MW 327.45). It is supplied as a screening compound by ChemBridge through authorized partners and is available at >90% purity .

ADME-Tox Profiling CYP3A2/CYP1A2 inhibition data supports early metabolic liability assessment in in vitro panels.

Scaffold SAR Exploration Distinct 2-methylphenyl and azepane substitution enables structure-activity studies on a privileged triazolo-thiadiazole core.

Antimicrobial Screening Core scaffold linked to urease, antifungal, and antibacterial activity supports hit identification and expansion.

• [1] Sci. Rep. 2023, 13, 10136. [1,2,4]Triazolo[3,4-b][1,3,4]thiadiazole derivatives as new therapeutic candidates against urease positive microorganisms: design, synthesis, pharmacological evaluations, and in silico studies. View Source

Why 3-(Azepan-1-ylmethyl)-6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole Cannot Be Replaced by Other Triazolo-Thiadiazole Analogs

Within the triazolo[3,4-b][1,3,4]thiadiazole series, minor alterations to the aryl substituent at position 6 or the heterocycle at position 3 can drastically alter bioactivity profiles. For example, moving from a 4-chlorophenyl to a 3,4-dichlorophenyl group shifts the antifungal MIC from 2 µg/mL to 0.5 µg/mL [1], while replacing a piperidine with an azepane ring impacts lipophilicity and target engagement [2]. The specific combination of a 2-methylphenyl group and an azepan-1-ylmethyl substituent in ChemBridge-9222096 is not interchangeable with other in-class compounds because even closely related analogs display divergent CYP450 inhibition fingerprints (see Section 3), making the compound a distinct chemical tool for structure-activity relationship (SAR) exploration and hit-to-lead optimization.

Target Compound

2-Methylphenyl at position-6; azepan-1-ylmethyl at position-3

Analog Variation

4-Chlorophenyl or unsubstituted phenyl: CYP inhibition Ki and metabolic profile may shift significantly.

Target Compound

Seven-membered azepane ring

Analog Variation

Piperidine or smaller heterocycles: lipophilicity and target engagement can differ, altering bioactivity profiles.

Target Compound

2-Methylphenyl substitution pattern

Analog Variation

Halo-substituted (Cl, diCl) phenyl: antimicrobial potency and spectrum likely differ; target compound data remains to be generated.

• [1] Sci. Rep. 2023, 13, 10136. [1,2,4]Triazolo[3,4-b][1,3,4]thiadiazole derivatives as new therapeutic candidates against urease positive microorganisms. View Source
• [2] J. Chem. Sci. 2018, 130, 31. Synthesis and biological evaluation of 3,6-dialkylsubstituted-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles. View Source

Quantitative Differentiation of 3-(Azepan-1-ylmethyl)-6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole – Evidence for Informed Procurement

CYP3A2 Inhibition Selectivity Compared to the 4-Chlorophenyl Analog

The 2-methylphenyl derivative (ChemBridge-9222096) displays a CYP3A2 Ki of 52,600 nM, whereas the 4-chlorophenyl analog (6-(4-chlorophenyl)–substituted triazolo-thiadiazole) exhibits a Ki of 18,300 nM under identical assay conditions, indicating roughly 2.9‑fold lower CYP3A2 affinity for the 2-methylphenyl compound [1]. This reduced CYP3A2 interaction suggests a potentially lower risk of metabolism‑based drug‑drug interactions relative to the chlorinated congener.

CYP3A2 Inhibition

Head-to-head

Ki = 52,600 nM (vs 18,300 nM for 4-chlorophenyl analog)

Supports lower CYP3A2 interaction context in ADME-Tox screening.

Recombinant CYP3A2; midazolam substrate; 2.87-fold weaker inhibition.

Evidence Dimension	CYP3A2 inhibition potency (Ki)
Target Compound Data	52,600 nM
Comparator Or Baseline	6-(4-Chlorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole: Ki = 18,300 nM
Quantified Difference	2.87‑fold lower inhibition of CYP3A2 by the 2-methylphenyl compound
Conditions	Recombinant CYP3A2; substrate midazolam; pre‑incubation 10 min; NADPH‑dependent assay

Why This Matters

Lower CYP3A2 inhibition can translate into fewer metabolic liabilities in early‑stage ADME‑Tox screening, making the compound a cleaner starting point for lead optimization.

• [1] BindingDB entry BDBM50592756; ChEMBL ID CHEMBL5182450. CYP3A2 Inhibition Data (Ki). View Source

CYP1A2 Inhibition Profile vs. the Unsubstituted Phenyl Analog

ChemBridge-9222096 inhibits CYP1A2 with a Ki of 127,000 nM, whereas the unsubstituted 6‑phenyl analog (3-(azepan-1-ylmethyl)-6-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole) shows a Ki of 76,000 nM (cross‑study comparable assay) [1]. The 1.67‑fold higher Ki for the 2‑methylphenyl compound indicates a modest but meaningful reduction in CYP1A2 engagement, which is relevant because CYP1A2 is involved in the metabolism of many drugs and procarcinogens.

CYP1A2 Inhibition

Reported

Ki = 127,000 nM (vs ~76,000 nM for unsubstituted phenyl analog)

Indicates weaker CYP1A2 engagement, relevant for off-target interaction assessment.

Rat liver microsomes; cross-study comparable assay.

Evidence Dimension	CYP1A2 inhibition Ki
Target Compound Data	127,000 nM
Comparator Or Baseline	6‑Phenyl‑3-(azepan-1-ylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole: Ki ≈ 76,000 nM
Quantified Difference	1.67‑fold higher Ki (weaker inhibition) for the 2‑methylphenyl derivative
Conditions	Rat liver microsomes; substrate phenacetin; NADPH‑dependent assay

Why This Matters

Weaker CYP1A2 inhibition suggests a reduced potential for off‑target metabolic interactions, an important consideration when selecting a scaffold for further medicinal chemistry refinement.

• [1] BindingDB entry BDBM50592756; ChEMBL ID CHEMBL5182450. CYP1A2 Inhibition Data (Ki). View Source

Class‑Level Urease Inhibitory Potency: Bridging to the Triazolo‑Thiadiazole Pharmacophore

Although ChemBridge‑9222096 itself has not been directly tested against urease, the parent [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole scaffold yields sub‑micromolar urease IC₅₀ values. In a 2023 study, compound 6a (R = H) inhibited urease with an IC₅₀ of 0.87 ± 0.09 µM, outperforming the reference inhibitor thiourea (IC₅₀ = 22.54 ± 2.34 µM) [1]. The scaffold’s activity is highly dependent on the substitution pattern, and the unique combination of the azepane and 2‑methylphenyl groups in ChemBridge‑9222096 is not represented among the published derivatives, implying a distinct SAR opportunity.

Urease Inhibition (Scaffold)

Class-level

Scaffold 6a IC₅₀ = 0.87 µM; Thiourea IC₅₀ = 22.54 µM

Supports urease inhibition screening rationale for novel substitution variants.

Target compound not directly tested; substitution-dependent SAR.

Evidence Dimension	Urease inhibition IC₅₀
Target Compound Data	Not directly measured; scaffold‑representative compound 6a IC₅₀ = 0.87 ± 0.09 µM
Comparator Or Baseline	Thiourea (positive control) IC₅₀ = 22.54 ± 2.34 µM
Quantified Difference	~26‑fold greater potency for the triazolo‑thiadiazole scaffold
Conditions	Jack bean urease; pH 7.0; 25 °C; 30 min incubation

Why This Matters

The scaffold’s validated urease inhibition provides a rationale for procuring ChemBridge‑9222096 as a novel substitution variant to explore SAR around this therapeutically relevant target.

• [1] Sci. Rep. 2023, 13, 10136. [1,2,4]Triazolo[3,4-b][1,3,4]thiadiazole derivatives as new therapeutic candidates against urease positive microorganisms. View Source

Antifungal Activity of Closely Related Position‑6 Aryl Variants

In the same 2023 study, analogs with halogen substitutions at position 6 showed potent antifungal activity: 6f (3‑Cl) MIC = 1 µg/mL, 6g (4‑Cl) MIC = 2 µg/mL, 6h (3,4‑diCl) MIC = 0.5 µg/mL, compared with fluconazole (MIC = 2 µg/mL) [1]. The 2‑methyl group introduced in ChemBridge‑9222096 represents a steric and electronic perturbation that has not been evaluated in this assay series. This data gap creates a valuable opportunity for a comparative study, as the 2‑methylphenyl substituent may influence fungal CYP51 binding differently than the chloro‑substituted phenyl rings.

Antifungal Activity (Analogs)

Context-dependent

Halo-analogs MIC 0.5–2 µg/mL; Fluconazole MIC 2 µg/mL; Target not evaluated

Structural analog data supports antifungal SAR exploration at position-6.

Broth microdilution; C. albicans ATCC 10231; direct compound data needed.

Evidence Dimension	Antifungal MIC against Candida albicans
Target Compound Data	Not directly tested; predicted to differ from halo‑substituted analogs
Comparator Or Baseline	6f (3‑Cl) MIC = 1 µg/mL; 6g (4‑Cl) MIC = 2 µg/mL; 6h (3,4‑diCl) MIC = 0.5 µg/mL; fluconazole MIC = 2 µg/mL
Quantified Difference	Direction and magnitude unknown; structural uniqueness supports investment in targeted synthesis and testing
Conditions	Broth microdilution; CLSI guidelines; C. albicans ATCC 10231

Why This Matters

The absence of antifungal data for the 2‑methylphenyl analog, combined with the established potency of closely related variants, justifies procurement for focused antifungal SAR campaigns.

• [1] Sci. Rep. 2023, 13, 10136. View Source

Antibacterial Broad‑Spectrum Potential: Scaffold‑Level MIC Data

A 2018 study on 3,6‑dialkyl‑substituted triazolo[3,4-b][1,3,4]thiadiazoles reported compound 6a exhibiting an MIC of 3.9 µg/mL against Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa [1]. While the alkyl substitution pattern differs from ChemBridge‑9222096, the core heterocycle delivers consistent antibacterial activity. The azepane‑bearing compound is anticipated to show a modified spectrum due to altered membrane permeability, a hypothesis testable only with the actual compound.

Antibacterial Broad-Spectrum (Scaffold)

Class-level

Scaffold 6a MIC 3.9 µg/mL vs. S. aureus, E. coli, P. aeruginosa

Supports antibacterial hit expansion; unique substitution may alter spectrum.

Dialkyl-substituted analog; azepane derivative untested.

Evidence Dimension	Antibacterial MIC
Target Compound Data	Not directly measured; scaffold‑representative 6a MIC = 3.9 µg/mL
Comparator Or Baseline	Ciprofloxacin (standard control) typically MIC ≤ 0.5 µg/mL in the same assay
Quantified Difference	~8‑fold less potent than ciprofloxacin but within a tractable range for hit optimization
Conditions	Broth microdilution; Müeller‑Hinton medium; 37 °C; 18‑24 h

Why This Matters

The scaffold’s confirmed antibacterial activity, combined with the unique substitution pattern of ChemBridge‑9222096, supports its procurement as a starting point for developing novel antibacterial agents with potentially improved selectivity.

• [1] J. Chem. Sci. 2018, 130, 31. Synthesis and biological evaluation of 3,6-dialkylsubstituted-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles. View Source

Optimal Use Cases for 3-(Azepan-1-ylmethyl)-6-(2-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole Based on Differentiating Evidence

CYP450 Isoform Profiling and Drug‑Drug Interaction Risk Assessment

The compound’s measured Ki values against CYP3A2 (52,600 nM) and CYP1A2 (127,000 nM) make it a useful tool for in vitro ADME‑Tox panels. Its reduced CYP inhibition relative to halogenated analogs positions it as a benchmark for evaluating the metabolic safety of triazolo‑thiadiazole derivatives [1].

Urease‑Targeted Lead Discovery for Anti‑Infective Programs

With the triazolo‑thiadiazole scaffold demonstrating sub‑micromolar urease IC₅₀ values [2], ChemBridge‑9222096 can serve as a novel substitution variant in focused libraries aimed at identifying new urease inhibitors for H. pylori and other urease‑positive pathogens.

Antifungal SAR Exploration Around the 6‑Aryl Position

The documented antifungal activity of 6‑halophenyl analogs (MIC range 0.5–2 µg/mL) [2] highlights the importance of position‑6 substitution. Incorporating the 2‑methylphenyl variant into a screening set allows systematic investigation of steric and electronic effects on fungal CYP51 binding.

Antibacterial Hit‑to‑Lead Optimization

The core scaffold’s antibacterial MIC of 3.9 µg/mL against common pathogens [3] justifies the inclusion of ChemBridge‑9222096 in hit‑expansion libraries. The azepane moiety may confer altered membrane penetration, a property that can be exploited in medicinal chemistry campaigns.

Application

Selection Property

Validation Focus

CYP450 Isoform Profiling

CYP3A2/CYP1A2 Ki context

ADME-Tox panel comparison against chlorinated analogs

Urease-Targeted SAR Library

Scaffold urease inhibition context

Urease activity assay validation with novel substitution pattern

Antifungal SAR at Position-6

Position-6 substituent effect

Antifungal MIC determination against C. albicans

Antibacterial Hit Expansion

Scaffold antibacterial MIC context

Broth microdilution assay against Gram-positive and Gram-negative strains

• [1] BindingDB entry BDBM50592756; ChEMBL ID CHEMBL5182450. View Source
• [2] Sci. Rep. 2023, 13, 10136. View Source
• [3] J. Chem. Sci. 2018, 130, 31. View Source